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Compound of Interest

Compound Name: Tripropyl borate

Cat. No.: B1346979 Get Quote

An In-depth Technical Guide to the Physical and Chemical Properties of Tripropyl Borate

For Researchers, Scientists, and Drug Development Professionals

This guide provides a comprehensive overview of the physical and chemical properties of

tripropyl borate, an important organoboron compound with applications in organic synthesis

and materials science. The information is presented to be a valuable resource for researchers,

scientists, and professionals in drug development, with a focus on quantitative data, detailed

experimental protocols, and visual representations of key processes.

Physical Properties
Tripropyl borate is a colorless, clear liquid with a mild, fruity odor.[1] It is an organoboron

compound where three propyl groups are attached to a central boron atom through oxygen

atoms.[2]

Quantitative Physical Data
The key physical properties of tripropyl borate are summarized in the table below for easy

reference and comparison.
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Property Value Reference

Molecular Formula C9H21BO3 [1][2][3][4][5][6][7]

Molecular Weight 188.07 g/mol [2][3][4][5][6][7]

CAS Number 688-71-1 [1][2][3][4][5][6][7][8]

Appearance Colorless, clear liquid [1][2][9][10]

Boiling Point 175-177 °C [6][9][11][12]

Melting Point < 0 °C [9][11]

Density 0.857 g/mL at 25 °C [6][9][11][12]

Refractive Index (n20/D) 1.395 [9][11][12]

Flash Point 32 °C (90 °F) [9][11]

Solubility

Soluble in organic solvents

(e.g., alcohol, ether, benzene);

decomposes in water.[1][9][11]

[13]

Water Solubility
Very slightly soluble (0.34 g/L

at 25 °C)
[1]

Chemical Properties and Reactivity
Tripropyl borate is a versatile reagent in organic synthesis.[13] It is known for its sensitivity to

moisture and undergoes hydrolysis to form boric acid and propanol.[2] It also participates in

other important chemical transformations.

Hydrolysis
The presence of moisture leads to the hydrolysis of tripropyl borate, a reaction that can be

significant and needs to be considered during its handling and storage.[2] The reaction

proceeds as follows:

B(OCH₂CH₂CH₃)₃ + 3H₂O → B(OH)₃ + 3CH₃CH₂CH₂OH
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Caption: Hydrolysis of Tripropyl Borate.

Transesterification
Tripropyl borate can undergo transesterification reactions with other alcohols, which involves

the exchange of the propyl groups with other alkyl groups. This reaction is often catalyzed by

acids or bases.

Reaction with Grignard Reagents
Tripropyl borate reacts with Grignard reagents (R-MgX) to form boronic esters, which can

then be hydrolyzed to produce boronic acids. This is a crucial reaction for the synthesis of

various organic compounds.

Tripropyl Borate

Intermediate

Grignard Reagent (R-MgX)

Boronic Ester Hydrolysis Boronic Acid (R-B(OH)2)

Click to download full resolution via product page

Caption: Reaction with Grignard Reagent.

Experimental Protocols
This section provides detailed methodologies for the synthesis of tripropyl borate and the

determination of its key physical properties.
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Synthesis of Tripropyl Borate
This protocol describes the synthesis of tripropyl borate from boric acid and n-propanol via a

dehydration reaction.

Preparation

Reaction

Purification

Analysis

Combine Boric Acid,
n-Propanol, and Toluene

Heat to Reflux

Remove Water Azeotropically

Distill the Product

Characterize by IR and NMR

Click to download full resolution via product page

Caption: Synthesis Workflow.

Materials:

Boric acid (1.02 g)
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Dry n-propanol (4 mL)

Toluene (2 mL)

Boiling chip

Round-bottom flask (50 mL)

Reflux condenser with a side arm (e.g., Hickman still)

Heating mantle or hot plate

Pipette

Procedure:

Place 1.02 g of boric acid and a boiling chip into a 50 mL round-bottom flask.[4]

Add 4 mL of dry n-propanol and 2 mL of toluene to the flask.[4]

Attach a reflux condenser with a side arm to the flask.[4]

Heat the mixture to reflux using a heating mantle.[4]

As the reaction proceeds, an azeotrope of water and toluene will collect in the side arm of

the condenser. Periodically remove this azeotrope using a pipette.[4]

Continue heating until water no longer collects in the side arm and the temperature of the

reaction mixture rises.[4]

Once the reaction is complete, cool the flask to room temperature.

The remaining liquid is crude tripropyl borate. Purify the product by distillation, collecting

the fraction that boils at 175-177 °C.

Determination of Physical Properties
The following are general protocols for determining the physical properties of liquid

compounds, which can be applied to tripropyl borate with appropriate safety precautions for a
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flammable liquid.

3.2.1. Boiling Point Determination The boiling point can be determined by heating a small

sample of the liquid in a test tube containing an inverted capillary tube. The temperature at

which a continuous stream of bubbles emerges from the capillary tube is recorded as the

boiling point.

3.2.2. Density Measurement The density of a liquid can be measured using a pycnometer. The

pycnometer is first weighed empty, then filled with the liquid and weighed again. The density is

calculated by dividing the mass of the liquid by the volume of the pycnometer.

3.2.3. Refractive Index Measurement A refractometer is used to measure the refractive index. A

small drop of the liquid is placed on the prism of the refractometer, and the refractive index is

read directly from the instrument's scale. Temperature control is crucial for accurate

measurements.

3.2.4. Flash Point Determination The flash point is determined using a closed-cup apparatus

(e.g., Pensky-Martens or Abel). The liquid is heated at a controlled rate, and an ignition source

is periodically introduced into the vapor space above the liquid. The flash point is the lowest

temperature at which the vapors ignite.

Applications
Tripropyl borate serves as a versatile reagent and intermediate in various chemical

processes:

Organic Synthesis: It is used as a reagent in organic synthesis, for example, in the formation

of boronic esters.[13]

Solvent: Due to its ability to dissolve a range of organic compounds, it can be used as a

solvent for reactions.[13]

Catalyst: It can act as a catalyst in polymerization reactions.[1]

Flame Retardant: It is used as a flame retardant in plastics.[1]

Cross-linking Agent: It finds application as a cross-linking agent in polymers.[1][13]
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Safety and Handling
Tripropyl borate is a flammable liquid and should be handled with care.[1][2] It is also

sensitive to moisture.[1][11] Appropriate personal protective equipment, including gloves and

safety glasses, should be worn when handling this compound. Work should be conducted in a

well-ventilated area, away from ignition sources. Store in a tightly sealed container in a cool,

dry place.[9]

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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[https://www.benchchem.com/product/b1346979#physical-and-chemical-properties-of-
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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